4-Amino-5-chloro-2-ethoxybenzoic acid
Overview
Description
4-Amino-5-chloro-2-ethoxybenzoic acid is a useful research compound. Its molecular formula is C9H10ClNO3 and its molecular weight is 215.63 g/mol. The purity is usually 95%.
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Scientific Research Applications
Neurotransmitter and Neuromuscular Disorders : New esters of 4-amino-5-chloro-2-methoxybenzoic acid have been identified as potent agonists and antagonists for 5-HT4 receptors. These compounds have potential applications in treating neurotransmitter and neuromuscular disorders (Yang et al., 1997).
Anticoccidial Activity : Research has shown that 4-amino-2-ethoxybenzoic acid, along with its ester and N-acyl derivatives, exhibit potent anticoccidial activity, making them significant in the context of antiparasitic drugs (Rogers et al., 1964).
Spectroscopic Studies : A study of 4-amino-5-chloro-2-methoxybenzoic acid (4A5Cl2MBA) revealed its structure, electronic properties, and nonlinear optical and thermodynamic properties. This indicates its potential in materials science and spectroscopy (Poiyamozhi et al., 2012).
Pharmaceutical and Nutraceutical Applications : The novel compound 4-amino-3-(4-ethoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione shows potential in pharmaceuticals and nutraceuticals (Ding et al., 2008).
Antimicrobial Activity : Some derivatives of 4-amino-5-chloro-2-ethoxybenzoic acid demonstrate moderate antimicrobial activity against pathogenic bacteria and fungal strains. This points to its potential use in developing new antimicrobial agents (Sah et al., 2014).
Synthon for Heterocyclic Compounds : This compound is also seen as a key synthon for creating heterocyclic compounds, suggesting its significance in organic chemistry and drug synthesis (Ding et al., 2008).
Safety and Hazards
The safety information for 4-Amino-5-chloro-2-ethoxybenzoic acid includes the following hazard statements: H302-H315-H319-H335 . The precautionary statements include P261-P305+P351+P338 . It is recommended to handle it in a well-ventilated place, wear suitable protective clothing, and avoid contact with skin and eyes .
Properties
IUPAC Name |
4-amino-5-chloro-2-ethoxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO3/c1-2-14-8-4-7(11)6(10)3-5(8)9(12)13/h3-4H,2,11H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWGYOMHQGQZRLC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1C(=O)O)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40441418 | |
Record name | 4-amino-5-chloro-2-ethoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40441418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
108282-38-8 | |
Record name | 4-Amino-5-chloro-2-ethoxybenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=108282-38-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-amino-5-chloro-2-ethoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40441418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzoic acid, 4-amino-5-chloro-2-ethoxy | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the common starting materials and synthetic routes for producing 4-Amino-5-chloro-2-ethoxybenzoic acid?
A1: this compound is typically synthesized starting from sodium p-aminosalicylate. Two main routes have been explored:
Q2: How is this compound used in the synthesis of more complex molecules?
A2: this compound serves as a crucial building block in the synthesis of substituted benzamide derivatives, specifically those with gastroprokinetic properties. [] The synthesis involves reacting this compound with a base to form a reactive intermediate. This intermediate is subsequently reacted with a substituted chlorophosphate derivative, followed by a substitution reaction with 2-aminomethyl-4-(4-fluorobenzyl)-morpholine. This sequence of reactions leads to the formation of substituted benzamide derivatives, including mosapride. []
Q3: What are the potential advantages of the synthetic routes described for this compound and its subsequent use in synthesizing substituted benzamide derivatives?
A3: The research highlights the use of cost-effective starting materials and reactions conducted under mild conditions, potentially contributing to reduced production costs for the final compounds. [] Additionally, the reported procedures aim to improve the yield and purity of the final product by facilitating easy removal of by-products. [] This focus on efficient synthesis and purification underscores the importance of optimizing these processes for potential commercial applications.
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